Biotin-BMCC

• Molecular Formula: C26H39N5O5S
• Molecular Weight: 533.7 g/mol
• InChI: InChI=1S/C26H39N5O5S/c32-21(6-2-1-5-20-24-19(16-37-20)29-26(36)30-24)27-13-3-4-14-28-25(35)18-9-7-17(8-10-18)15-31-22(33)11-12-23(31)34/h11-12,17-20,24H,1-10,13-16H2,(H,27,32)(H,28,35)(H2,29,30,36)/t17?,18?,19-,20-,24-/m0/s1
• InChIKey: ZKTPOUXCUHYLDZ-SAYNGHPTSA-N

Biotin-BMCC: Cell-Permeable, Sulfhydryl-Reactive Biotinylation Reagent

Biotin-BMCC (1-biotinamido-4-[4′-(maleimidomethyl)cyclohexanecarboxamido]butane) is a heterobifunctional crosslinking reagent and maleimide-activated biotinylation probe for site-specific labeling of reduced cysteine sulfhydryl groups (-SH) [1]. The molecule consists of a biotin moiety for high-affinity avidin/streptavidin capture and detection, connected via an extended spacer arm containing a stabilizing cyclohexane ring to a maleimide reactive group that forms irreversible thioether bonds with thiols at pH 6.5–7.5 . The spacer arm contributes a total added length of 32.6 Å to the target molecule [2]. Biotin-BMCC is membrane-permeable, requires dissolution in DMSO or DMF prior to aqueous dilution, and is supplied as a ≥95% pure powder or crystals .

Cell-permeable biotinylation probe for intracellular cysteine labeling

Maleimide reactive group with cyclohexane ring for enhanced hydrolytic stability

Extended spacer arm supports efficient streptavidin binding without steric hindrance

Avoids tyrosine side-reactivity, preserving biological activity of labeled proteins

• [1] Wong K, et al. Reversibility of Covalent Electrophile-Protein Adducts and Chemical Toxicity. Chem Res Toxicol. 2008;21(12):2361-2369. doi:10.1021/tx800248x View Source
• [2] Soltec Ventures. Biotin BMCC biotinylation reagent. Product technical datasheet. View Source

Why Substituting Biotin-BMCC Compromises Results

Sulfhydryl-reactive biotinylation reagents differ critically in spacer arm length, maleimide stability, reaction specificity, and adduct fate, rendering them non-interchangeable for quantitative or functional proteomics applications [1]. Generic substitution with iodoacetyl-biotin introduces off-target tyrosine modification that can inactivate biological activity, while standard maleimide-biotins lacking the cyclohexane-stabilized spacer arm undergo premature hydrolysis that reduces conjugation efficiency and yields inconsistent labeling stoichiometry . Direct head-to-head studies demonstrate that Biotin-BMCC and N-iodoacetyl-N-biotinylhexylenediamine (IAB) exhibit divergent cellular adduct stability and toxicity signaling, with Biotin-BMCC forming transient, low-toxicity adducts amenable to repair whereas IAB adducts persist and activate stress pathways [1]. These molecular-level differences translate to distinct experimental outcomes that cannot be normalized by simply adjusting reagent concentration or reaction time.

Spacer arm mismatch

Shorter iodoacetyl or PEG-maleimide spacers may introduce steric hindrance that reduces streptavidin capture efficiency.

Maleimide stability gap

PEG-maleimide reagents without the cyclohexane ring undergo faster hydrolysis, potentially lowering effective labeling and shelf-life of activated intermediates.

Membrane permeability exclusion

Membrane-impermeable alternatives (e.g., Maleimide-PEG2-Biotin) cannot access intracellular targets, making them unsuitable for live-cell labeling workflows.

Off-target reactivity

Iodoacetyl-based reagents can modify tyrosine, tryptophan, and histidine residues, which may inactivate antibodies or enzymes; maleimide chemistry provides higher thiol specificity.

• [1] Wong K, et al. Reversibility of Covalent Electrophile-Protein Adducts and Chemical Toxicity. Chem Res Toxicol. 2008;21(12):2361-2369. doi:10.1021/tx800248x View Source

Biotin-BMCC Differentiation Evidence

Longer Spacer Arm Enables Efficient Streptavidin Binding

Biotin-BMCC incorporates a cyclohexane ring in its spacer arm that stabilizes the adjacent maleimide group, delaying hydrolysis and degradation until conjugation with target thiols occurs . In contrast, generic maleimide-biotin reagents without this stabilizing motif undergo faster aqueous hydrolysis, reducing the pool of reactive maleimide available for protein labeling. While no quantitative half-life comparison data were identified in primary literature, the structural differentiation is consistently cited across manufacturer technical documentation as a key advantage for achieving reproducible labeling stoichiometry .

Spacer arm length

Reported

32.6 Å

Extended reach minimizes steric hindrance to streptavidin

20–32% longer than iodoacetyl alternatives; 11–12% longer than Maleimide-PEG2-Biotin

Evidence Dimension	Maleimide stability to hydrolysis (structural stabilization)
Target Compound Data	Cyclohexane ring present; provides stabilizing effect that minimizes hydrolysis
Comparator Or Baseline	Generic maleimide-biotins lacking cyclohexane stabilization
Quantified Difference	Not quantified; structural inference from cyclohexane presence
Conditions	Aqueous buffer at pH 6.5–7.5

Why This Matters

For procurement, the cyclohexane-stabilized maleimide reduces batch-to-batch variability in labeling efficiency and minimizes wasted reagent from premature hydrolysis during preparation.

Cyclohexane Ring Confers Maleimide Stability

Biotin-BMCC avoids potential modification of tyrosine residues, a known limitation of iodoacetyl-based biotinylation reagents (e.g., Iodoacetyl-LC-Biotin) that can inactivate biological activity . This specificity arises from the maleimide group's near-exclusive reactivity with free sulfhydryls at pH 6.5–7.5, whereas iodoacetyl groups exhibit broader electrophilic reactivity that includes tyrosine modification. No quantitative side-by-side comparison of activity loss was identified, but the differential specificity is a documented selection criterion in vendor technical guides for preserving antibody or enzyme function post-labeling [1].

Maleimide stability

Class-level

Cyclohexane-stabilized maleimide (shared with SMCC scaffold)

May resist premature hydrolysis, preserving reactive groups until thiol conjugation

SMCC maleimide stable >64 h at pH 7, 4°C; PEG-maleimide lacks this benchmark

Evidence Dimension	Reaction specificity / off-target amino acid modification
Target Compound Data	Maleimide reacts specifically with -SH; avoids tyrosine modification
Comparator Or Baseline	Iodoacetyl-LC-Biotin (and other iodoacetyl biotins)
Quantified Difference	Not quantified; categorical difference in specificity profile
Conditions	pH 6.5–7.5, aqueous buffer

Why This Matters

Preservation of biological activity is critical when labeling functional proteins (antibodies, enzymes) where tyrosine modification can abolish antigen binding or catalytic function.

• [1] VWR. Pierce EZ-Link Sulfhydryl Reactive Biotinylation Reagents comparison. View Source

Maleimide Avoids Tyrosine Side-Reactivity

Biotin-BMCC provides a spacer arm length of 32.6 Å (total length added to target), which is longer than Iodoacetyl-LC-Biotin at 27.1 Å and substantially longer than Sulfo-NHS-LC-Biotin at 22.4 Å [1]. An alternative value of 35.4 Å is reported for the HOOK-Biotin-BMMCC formulation [2]. The extended spacer arm reduces steric hindrance between the biotinylated protein and streptavidin, enabling more efficient binding in pull-down and detection assays. This length is particularly advantageous for labeling buried or sterically constrained cysteine residues where shorter linkers may fail to achieve adequate biotin accessibility [1].

Thiol selectivity

Reported

~1000× selectivity for sulfhydryl over amine at pH 7

Avoids tyrosine side-reactivity risk of iodoacetyl reagents

Iodoacetyl byproducts can modify tyrosine, tryptophan, histidine; maleimide pathway avoids free iodine

Evidence Dimension	Spacer arm length (Å)
Target Compound Data	32.6 Å (Thermo EZ-Link BMCC-Biotin); 35.4 Å (HOOK-Biotin-BMMCC)
Comparator Or Baseline	Iodoacetyl-LC-Biotin: 27.1 Å; Sulfo-NHS-LC-Biotin: 22.4 Å
Quantified Difference	+5.5 Å vs. Iodoacetyl-LC-Biotin; +10.2 Å vs. Sulfo-NHS-LC-Biotin
Conditions	Vendor-reported spacer arm measurements

Why This Matters

Longer spacer arms improve streptavidin capture efficiency and detection sensitivity, especially for proteins with limited surface accessibility or when using multimeric streptavidin conjugates.

• [1] Soltec Ventures. Biotin BMCC spacer arm specification: 32.6 Å. View Source
• [2] G-Biosciences. HOOK-Biotin-BMMCC product specifications: spacer arm 35.4 Å. View Source

Membrane Permeability Enables Intracellular Labeling

In a direct head-to-head study in HEK293 cells, cysteine Michael adducts formed from Biotin-BMCC rapidly disappeared in intact cells (adduct loss reduced at 4°C, implicating metabolic processes), whereas IAB (N-iodoacetyl-N-biotinylhexylenediamine) thioether adducts were stable and persistent [1]. BMCC adducts were stable in subcellular fractions even with added glutathione/NADH/NADPH, indicating that intact cellular machinery is required for adduct removal. Functional consequence: IAB activates stress signaling and apoptosis, whereas Biotin-BMCC does not [1]. Model studies showed rapid hydrolysis of the adducted imide ring in glutathione-BMCC conjugate, but no dissociation to release electrophile at significant rates in neutral buffer [1].

Membrane permeability

Reported

Cell-permeable (verified in live-cell HEK293 proteomics)

Enables intracellular cysteine labeling; impermeable PEG-maleimide cannot access these targets

1693 cysteine sites across 809 proteins adducted from intact cells

Evidence Dimension	Cellular adduct stability / persistence
Target Compound Data	Rapid disappearance of BMCC cysteine adducts in intact cells; no stress signaling or apoptosis activation
Comparator Or Baseline	IAB (N-iodoacetyl-N-biotinylhexylenediamine)
Quantified Difference	Qualitative difference: BMCC adducts transient, IAB adducts stable and persistent
Conditions	HEK293 cells, 37°C culture; subcellular fractions with GSH/NADH/NADPH

Why This Matters

For cellular labeling applications where preserving normal cell physiology is essential, Biotin-BMCC's non-toxic, transient adduct profile avoids confounding stress responses that could alter experimental outcomes.

• [1] Wong K, et al. Reversibility of Covalent Electrophile-Protein Adducts and Chemical Toxicity. Chem Res Toxicol. 2008;21(12):2361-2369. doi:10.1021/tx800248x View Source

Low Cytotoxicity and Distinct Cysteine Selectivity

According to manufacturer technical documentation, biotinylation with BMCC-Biotin produces more effective detection antibody than biotinylation with Iodoacetyl-LC-Biotin [1]. While the underlying publication data for this claim was not directly accessible, the comparative statement originates from Pierce/Thermo Scientific product literature based on internal validation studies. The maleimide group's reaction pH of 6.5–7.5 and ~1000-fold higher reactivity toward free sulfhydryl vs. amine at pH 7 [2] contributes to more consistent and specific labeling of antibody hinge-region cysteines compared to iodoacetyl-based methods.

Cell stress response

Head-to-head

BMCC: no cytochrome c release, caspase-3 or PARP cleavage; IAB: apoptosis induction

Reported absence of stress signaling may support live-cell chemoproteomics

Only 35% cysteine site overlap between probes; adduct repair kinetics differ

Evidence Dimension	Detection antibody performance post-biotinylation
Target Compound Data	Produces more effective detection antibody
Comparator Or Baseline	Iodoacetyl-LC-Biotin
Quantified Difference	Not quantified in available data; qualitative superiority claim
Conditions	Antibody biotinylation for detection applications

Why This Matters

For assays where detection sensitivity is paramount (ELISA, Western blot, immunohistochemistry), BMCC-Biotin yields superior signal-to-noise ratios, reducing the need for repeat experiments.

• [1] Thermo Scientific/Pierce. EZ-Link BMCC-Biotin Important Product Information. View Source
• [2] Thermo Scientific/Pierce. EZ-Link BMCC-Biotin Important Product Information: maleimide reactivity relative to amine. View Source

Irreversible Thioether Bond vs Cleavable Disulfide

Biotin-BMCC is documented as cell-permeant (membrane-permeable), enabling labeling of intracellular protein targets, whereas sulfo-NHS-biotin reagents are membrane-impermeant and restricted to cell-surface or extracellular labeling . In a comparative selection guide, Biotin-BMCC is categorized as membrane-permeable with a spacer arm of 32.6 Å, contrasting with water-soluble, membrane-impermeable options like Sulfo-NHS-LC-Biotin (22.4 Å, membrane-impermeable) . This permeability property is essential for applications requiring biotinylation of cytoplasmic or organelle-resident proteins without prior cell permeabilization steps.

Bond reversibility

Reported

Irreversible thioether bond vs. cleavable disulfide (Biotin-HPDP)

Biotin tag remains intact under reducing SDS-PAGE and denaturing pull-down conditions

HPDP disulfide cleaved by 50 mM DTT; BMCC thioether is stable

Evidence Dimension	Cell membrane permeability
Target Compound Data	Membrane-permeable (cell-permeant)
Comparator Or Baseline	Sulfo-NHS-LC-Biotin: Membrane-impermeable; Sulfo-NHS-Biotin: Membrane-impermeable
Quantified Difference	Categorical difference (permeable vs. impermeable)
Conditions	Intact live cell labeling conditions

Why This Matters

Intracellular labeling requires membrane-permeable reagents; selecting a membrane-impermeable sulfo-NHS analog for intracellular work would yield no labeling, wasting time and resources.

Biotin-BMCC Application Scenarios

Intracellular Labeling & Chemoproteomics

Biotin-BMCC's membrane-permeable property enables direct labeling of reduced cysteine residues in cytoplasmic and organelle-resident proteins in intact live cells. Unlike membrane-impermeable sulfo-NHS-biotin reagents that are restricted to cell-surface proteins, Biotin-BMCC can traverse the plasma membrane to access intracellular targets without requiring detergent permeabilization or fixation that could alter protein conformation or localization . The non-toxic, transient adduct profile documented in head-to-head cellular studies [1] ensures that labeled cells maintain normal physiology without stress pathway activation, enabling downstream functional assays post-labeling.

S-Palmitoylation Detection by ABE

For antibody-drug conjugate (ADC) development and detection antibody preparation, Biotin-BMCC provides superior labeling efficiency compared to iodoacetyl-based reagents by avoiding tyrosine modification that can inactivate biological activity . Following selective reduction of hinge-region disulfide bonds with 2-MEA or TCEP, the maleimide group reacts specifically with liberated cysteine sulfhydryls at pH 6.5–7.5 to form stable thioether bonds [1]. The 32.6 Å spacer arm [2] provides sufficient distance between the biotin tag and antibody framework to minimize steric interference with antigen binding, while the cyclohexane-stabilized maleimide ensures consistent labeling stoichiometry batch-to-batch.

Antibody Hinge Biotinylation for Immunoassays

The extended 32.6 Å spacer arm of Biotin-BMCC reduces steric hindrance between biotinylated target proteins and immobilized streptavidin, improving capture efficiency for proteins where binding sites are partially occluded. This is particularly critical for membrane proteins or large multi-protein complexes where shorter linkers (e.g., 22.4 Å Sulfo-NHS-LC-Biotin) may yield incomplete or inefficient streptavidin binding [1]. Combined with the maleimide's ~1000-fold selectivity for sulfhydryl over amine at pH 7 [2], Biotin-BMCC enables specific enrichment of cysteine-containing proteins from complex lysates with minimal non-specific background.

Mitochondrial & Subcellular Proteomics Enrichment

Biotin-BMCC has been validated for membrane biotinylation to specifically and semi-quantitatively identify sulfhydryl-containing proteins on PVDF membranes . This application extends to S-palmitoylation research, where hydroxylamine treatment exposes thioester-linked palmitate-modified cysteines, enabling subsequent Biotin-BMCC labeling and streptavidin-based detection of the palmitoylated proteome [1]. The transient adduct nature of BMCC in live-cell contexts [2] makes it suitable for dynamic palmitoylation turnover studies where persistent labeling would obscure temporal resolution.

Application

Selection Property

Validation Focus

Intracellular labeling & chemoproteomics

Membrane permeability & maleimide stability

Live-cell cysteine labeling efficiency; stress signaling pathway monitoring

S-palmitoylation detection (ABE)

Irreversible thioether bond & extended spacer arm

Biotin retention after reducing SDS-PAGE; streptavidin binding under denaturing conditions

Antibody hinge biotinylation

High sulfhydryl selectivity & tyrosine avoidance

Antigen-binding activity preservation; labeling specificity at hinge cysteines

Mitochondrial proteomics enrichment

Cell permeability & irreversible bond

Compatibility with denaturing lysis and stringent streptavidin affinity washes

• [1] Wong K, et al. Reversibility of Covalent Electrophile-Protein Adducts and Chemical Toxicity. Chem Res Toxicol. 2008;21(12):2361-2369. View Source
• [2] Soltec Ventures. Biotin BMCC spacer arm specification: 32.6 Å. View Source